N-(2-Methoxyphenyl)[1,1'-biphenyl]-2-amine

• CAS No.: 118987-68-1
• Molecular Formula: C19H17NO
• Molecular Weight: 275.3 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-2-phenylaniline
• InChI: InChI=1S/C19H17NO/c1-21-19-14-8-7-13-18(19)20-17-12-6-5-11-16(17)15-9-3-2-4-10-15/h2-14,20H,1H3
• InChI Key: OVAXUXVHYUERAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC2=CC=CC=C2C3=CC=CC=C3

Description

N-(2-Methoxyphenyl)[1,1'-biphenyl]-2-amine is a useful research compound. Its molecular formula is C19H17NO and its molecular weight is 275.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trisdibenzylideneacetonedipalladium (0.276 g, 0.3 mmol) and tri-tert-butylphosphine (0.121 g, 0.6 mmol) were put into a flask, and then dissolved in 40 mL of toluene. Subsequently, 2-biphenylamine (2.53 g, 15 mmol), 1-bromo-2-methoxybenzene (2.81 g, 15 mmol) and tert-butoxy sodium (2.16 g, 22.5 mmol) were added into the flask, and then refluxed at a temperature of 110° C. for 12 hours. After cooling the flask including the reactant mixture to room temperature, the reactant mixture was washed using an ammonium chloride aqueous solution (150 mL) to separate an organic layer. The separated organic layer was washed with distilled water three times, and was then dried with magnesium sulfate. Thereafter, residues from which volatile components were removed at reduced pressure were purified using a silica gel chromatography tube in a mixed solvent of hexane and ethylacetate (1:10), and were then recrystallized in normal hexane to produce 3.39 g of N-(2′-methoxyphenyl)biphenyl-2-amine.